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Compound of Interest

Compound Name: Potassium oxide (K2O)

Cat. No.: B082979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the properties, synthesis, and reactivity of

three key potassium oxides: potassium oxide (K₂O), potassium peroxide (K₂O₂), and potassium

superoxide (KO₂). The information presented is supported by experimental data and detailed

methodologies to assist in research and development applications.

Physical and Chemical Properties
The distinct properties of these potassium oxides are summarized in the table below, offering a

clear comparison of their fundamental characteristics.
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Property
Potassium Oxide
(K₂O)

Potassium
Peroxide (K₂O₂)

Potassium
Superoxide (KO₂)

Molar Mass 94.20 g/mol [1] 110.196 g/mol 71.10 g/mol

Appearance
Pale yellow or white

crystalline solid[1]

Yellow amorphous

solid

Yellow to yellow-

orange crystalline

solid

Density 2.32 g/cm³ (20 °C)[1] > 1 g/cm³ 2.14 g/cm³

Melting Point
740 °C (decomposes)

[1]
490 °C

560 °C (decomposes)

[2]

Crystal Structure Antifluorite (cubic)[1] Orthorhombic
Body-centered

tetragonal[2]

Solubility in Water
Reacts violently to

form KOH[1]
Reacts with water

Reacts violently with

water[2]

Solubility in other

solvents

Soluble in diethyl

ether[1]
-

Soluble in ethanol and

ether

Synthesis of Potassium Oxides
The synthesis of each potassium oxide requires specific reaction conditions to achieve the

desired product. The primary synthesis routes are outlined below.

Experimental Protocols for Synthesis
2.1.1. Synthesis of Potassium Oxide (K₂O)

Potassium oxide can be synthesized through several methods, with the most common being

the reaction of potassium peroxide with potassium metal or the thermal decomposition of

potassium nitrate with potassium metal.[1]

Method 1: From Potassium Peroxide

Reaction: K₂O₂ + 2K → 2K₂O[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://m.youtube.com/watch?v=YAD78b2tHhs
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://m.youtube.com/watch?v=YAD78b2tHhs
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://m.youtube.com/watch?v=YAD78b2tHhs
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: This reaction is typically carried out by heating potassium peroxide in the

presence of an excess of metallic potassium in an inert atmosphere to prevent the

formation of higher oxides. The excess potassium is then removed by vacuum distillation.

Method 2: From Potassium Nitrate

Reaction: 2KNO₃ + 10K → 6K₂O + N₂[1]

Protocol: Potassium nitrate is heated with metallic potassium in a controlled manner. The

nitrogen gas produced is removed, and the resulting potassium oxide is purified.

2.1.2. Synthesis of Potassium Peroxide (K₂O₂)

Potassium peroxide is formed by the direct reaction of potassium with a controlled supply of

oxygen.

Reaction: 2K + O₂ → K₂O₂

Protocol: Molten potassium is reacted with a carefully controlled stream of dry air or oxygen.

The reaction is exothermic and must be managed to prevent the formation of the superoxide.

The product is a yellow amorphous solid.

2.1.3. Synthesis of Potassium Superoxide (KO₂)

Potassium superoxide is produced when potassium is burned in an excess of oxygen.[2]

Reaction: K + O₂ → KO₂[2]

Protocol: Molten potassium is burned in a stream of pure, dry oxygen. The reaction is

vigorous and yields a yellow solid of potassium superoxide. Commercial production may

involve atomizing molten potassium in air.

Synthesis Pathways Diagram
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Caption: Synthesis pathways for K₂O, K₂O₂, and KO₂.

Reactivity of Potassium Oxides
The reactivity of potassium oxides, particularly with water, is a key characteristic that

distinguishes them.

Reaction with Water
All three potassium oxides react exothermically with water, but the products and the vigor of the

reaction differ.

Potassium Oxide (K₂O): Reacts violently with water to produce potassium hydroxide.[1]

Reaction: K₂O(s) + H₂O(l) → 2KOH(aq)

Potassium Peroxide (K₂O₂): Reacts with water to form potassium hydroxide and oxygen gas.

[3]
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Reaction: 2K₂O₂(s) + 2H₂O(l) → 4KOH(aq) + O₂(g)

Potassium Superoxide (KO₂): Reacts with water to produce potassium hydroxide, hydrogen

peroxide, and oxygen gas.[2]

Reaction: 2KO₂(s) + 2H₂O(l) → 2KOH(aq) + H₂O₂(aq) + O₂(g)[4]

Experimental Protocol for Investigating Reactivity with
Water
A common method to qualitatively and quantitatively assess the reactivity of these oxides with

water is through calorimetry.

Objective: To measure the heat released during the reaction of each potassium oxide with

water.

Apparatus:

Coffee-cup calorimeter (or a more sophisticated reaction calorimeter)

Digital thermometer with high precision

Stirrer

Balance

Deionized water

Procedure (General):

A known mass of deionized water is placed in the calorimeter, and its initial temperature is

recorded.

A precisely weighed, small amount of the potassium oxide is added to the water.

The mixture is stirred, and the temperature is recorded at regular intervals until a

maximum temperature is reached.
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The heat of reaction (q) can be calculated using the formula: q = m × c × ΔT, where 'm' is

the mass of the water, 'c' is the specific heat capacity of water, and 'ΔT' is the change in

temperature.

The molar enthalpy of the reaction can then be determined by dividing the heat of reaction

by the number of moles of the potassium oxide used.

Safety Precautions: These reactions are highly exothermic and can be explosive, especially

with larger quantities. Appropriate personal protective equipment (goggles, lab coat, gloves)

must be worn, and the experiment should be conducted in a fume hood with a blast shield.

Reaction with Water Pathways Diagram
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Caption: Reaction pathways of potassium oxides with water.

Crystal Structure Diagrams
The arrangement of atoms in the crystal lattice influences the physical properties of these

compounds.

Potassium Oxide (K₂O) - Antifluorite Structure
Potassium oxide adopts an antifluorite crystal structure. In this arrangement, the positions of

the cations and anions are reversed compared to the fluorite (CaF₂) structure. Each oxide ion
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(O²⁻) is surrounded by eight potassium ions (K⁺) in a cubic coordination, and each potassium

ion is coordinated to four oxide ions in a tetrahedral geometry.[1]

Caption: Simplified 2D representation of the K₂O antifluorite structure.

Potassium Peroxide (K₂O₂) - Orthorhombic Structure
Potassium peroxide has a more complex orthorhombic crystal structure. The peroxide ions

(O₂²⁻) are arranged in the lattice with the potassium ions (K⁺).

Caption: Simplified 2D representation of the K₂O₂ orthorhombic structure.

Potassium Superoxide (KO₂) - Tetragonal Structure
Potassium superoxide possesses a body-centered tetragonal crystal structure, similar to that of

calcium carbide. The superoxide ions (O₂⁻) are aligned along the c-axis of the unit cell.

Caption: Simplified 2D representation of the KO₂ tetragonal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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